Cas no 1566397-78-1 (5-(2,5-dimethylmorpholin-4-yl)methylfuran-2-carbaldehyde)

• Product name: 5-(2,5-dimethylmorpholin-4-yl)methylfuran-2-carbaldehyde
• CAS No: 1566397-78-1
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6055444
• PubChem ID: 104071440

5-(2,5-dimethylmorpholin-4-yl)methylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dimethylmorpholin-4-yl)methylfuran-2-carbaldehyde
• EN300-1197098
• 1566397-78-1
• 5-[(2,5-dimethylmorpholin-4-yl)methyl]furan-2-carbaldehyde

• Inchi： 1S/C12H17NO3/c1-9-8-15-10(2)5-13(9)6-11-3-4-12(7-14)16-11/h3-4,7,9-10H,5-6,8H2,1-2H3
• InChI Key： KSZWHMZXSQJMAK-UHFFFAOYSA-N
• SMILES： O1CC(C)N(CC2=CC=C(C=O)O2)CC1C

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.7Ų

Additional information on 5-(2,5-dimethylmorpholin-4-yl)methylfuran-2-carbaldehyde

Introduction to 5-(2,5-dimethylmorpholin-4-yl)methylfuran-2-carbaldehyde (CAS No. 1566397-78-1)

5-(2,5-dimethylmorpholin-4-yl)methylfuran-2-carbaldehyde (CAS No. 1566397-78-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring and a morpholine moiety, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 5-(2,5-dimethylmorpholin-4-yl)methylfuran-2-carbaldehyde is C₁₃H₁₈O₃, and its molecular weight is approximately 230.28 g/mol. The compound's structure consists of a furan ring attached to a morpholine moiety via a methylene bridge, with additional methyl groups enhancing its stability and reactivity. This combination of functional groups provides the compound with a diverse range of chemical properties, making it an attractive target for researchers exploring new therapeutic agents.

In recent years, the study of 5-(2,5-dimethylmorpholin-4-yl)methylfuran-2-carbaldehyde has been driven by its potential as an intermediate in the synthesis of bioactive molecules. The furan ring is known for its electron-rich nature, which can participate in various chemical reactions, including nucleophilic addition and electrophilic substitution. The morpholine moiety, on the other hand, imparts additional functionality and can serve as a scaffold for further modifications to enhance the compound's biological activity.

The synthesis of 5-(2,5-dimethylmorpholin-4-yl)methylfuran-2-carbaldehyde typically involves multi-step processes that include the formation of the furan ring and the subsequent attachment of the morpholine group. One common approach involves the reaction of 5-formylfurfural with 2,5-dimethylmorpholine in the presence of a suitable catalyst. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

In terms of its biological activity, 5-(2,5-dimethylmorpholin-4-yl)methylfuran-2-carbaldehyde has shown promising results in preliminary studies. Research has indicated that this compound exhibits significant anti-inflammatory properties, which could be beneficial in the treatment of various inflammatory disorders. Additionally, it has demonstrated potential as an inhibitor of specific enzymes involved in metabolic pathways, suggesting its utility in developing new drugs for metabolic diseases.

The pharmacokinetic properties of 5-(2,5-dimethylmorpholin-4-yl)methylfuran-2-carbaldehyde have also been investigated to understand its behavior in biological systems. Studies have shown that the compound has good solubility and permeability characteristics, which are essential for effective drug delivery. Furthermore, its stability under physiological conditions has been confirmed through various assays, indicating its potential for use in both preclinical and clinical settings.

In conclusion, 5-(2,5-dimethylmorpholin-4-yl)methylfuran-2-carbaldehyde (CAS No. 1566397-78-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical applications.